Cas no 1804681-31-9 (Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate)

• Product Name: Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate
• CAS No: 1804681-31-9
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4915951
• Update Time: 2025-05-24

Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate

• Inchi： 1S/C9H10F2N2O3/c1-16-7(14)3-5-8(15)4(12)2-6(13-5)9(10)11/h2,9,15H,3H2,1H3,(H2,12,13)
• InChI Key： LAKFTXLEGOWOPH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CC(=O)OC)=N1)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.3
• Topological Polar Surface Area: 85.4

Additional information on Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate

Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1804681-31-9): A Comprehensive Overview

Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate, identified by its CAS number 1804681-31-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and a hydroxyl group, contribute to its unique chemical properties and make it a valuable candidate for further research and development.

The< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate molecule exhibits a complex interplay of electronic and steric effects that influence its reactivity and interactions with biological targets. The amino group at the 4-position provides a site for hydrogen bonding, which is crucial for its binding affinity to various enzymes and receptors. Additionally, the difluoromethyl group at the 6-position enhances the metabolic stability of the compound by preventing unwanted degradation pathways. The hydroxyl group at the 3-position introduces polarity, which can improve solubility and bioavailability, making it more suitable for pharmacokinetic studies.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate has been studied for its potential role in inhibiting various enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. For instance, preliminary in vitro studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The presence of multiple functional groups allows for fine-tuning of its pharmacological properties, making it a versatile scaffold for drug design.

The< strong>difluoromethyl substituent is particularly noteworthy due to its ability to modulate both the electronic properties and metabolic stability of the molecule. This group has been widely used in medicinal chemistry to enhance binding affinity and reduce susceptibility to enzymatic degradation. In the context of< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate, the difluoromethyl group contributes to improved binding interactions with biological targets, potentially leading to more effective therapeutic outcomes.

Furthermore, the< strong>hydroxyl group at the 3-position of the pyridine ring adds another layer of complexity to the compound's behavior. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly influence the compound's solubility and bioavailability. This feature makes< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate a promising candidate for oral administration or other routes of delivery where solubility is a critical factor.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular docking studies have been performed on< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate to identify potential binding sites on target proteins. These studies have revealed that the compound may interact with various enzymes involved in signal transduction pathways, suggesting its potential as an inhibitor or modulator of these pathways.

The< strong>amino group at the 4-position of the pyridine ring is another critical feature that contributes to the compound's pharmacological profile. Amino groups are well-known for their ability to form hydrogen bonds with biological targets, which enhances binding affinity. In addition, amino groups can be further functionalized to introduce additional variability into drug design strategies. This flexibility makes< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate a valuable scaffold for developing novel therapeutics.

The synthesis of< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce each functional group efficiently while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been utilized to achieve the desired molecular architecture.

The pharmacokinetic properties of< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate are also an area of active research. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These studies have provided valuable insights into how modifications at different positions on the pyridine ring can influence these properties. For instance, optimizing solubility through functional group adjustments can significantly enhance oral bioavailability.

The potential therapeutic applications of< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate extend across multiple disease areas. In oncology, this compound has shown promise as an inhibitor of kinases that play a role in tumor growth and metastasis. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Infectious diseases remain another critical area where novel therapeutics are needed.< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate has demonstrated activity against certain bacterial strains by interfering with essential metabolic pathways or enzyme functions. This broad-spectrum activity makes it an attractive candidate for developing combination therapies that target multiple pathogens simultaneously.

The development of new drugs is often hampered by issues related to drug resistance.< strong>Molecular scaffolds like Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate offer opportunities to design compounds that can overcome existing resistance mechanisms by targeting different molecular pathways or binding sites on pathogens or disease-causing agents.

In conclusion,< strong>Methyl 4-amino-6-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1804681-31-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration in various therapeutic areas including oncology, inflammation, infectious diseases, and beyond.< p>The ongoing research into this compound underscores its importance as a building block for novel therapeutics that could address unmet medical needs worldwide.